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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Cyclopentylethanone-d4 is a deuterated analog of 1-cyclopentylethanone. Deuterium-

labeled compounds are critical tools in pharmaceutical and metabolic research, often used as

internal standards in quantitative mass spectrometry assays or to investigate kinetic isotope

effects. This technical guide provides a summary of the known physical properties of 1-
Cyclopentylethanone-d4, alongside relevant data for its non-deuterated counterpart for

comparative purposes. Additionally, a general experimental protocol for the synthesis of α-

deuterated ketones is outlined, and a representative reaction scheme is visualized.

Core Physical Properties
The physical characteristics of 1-Cyclopentylethanone-d4 are essential for its application in

experimental settings. The following table summarizes the key physical data available for both

the deuterated and non-deuterated forms of the compound.
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Property 1-Cyclopentylethanone-d4
1-Cyclopentylethanone
(non-deuterated)

Molecular Formula C₇H₈D₄O[1] C₇H₁₂O

Molecular Weight 116.19 g/mol [1] 112.17 g/mol

Boiling Point No data available 151-156 °C[2]

Melting Point No data available 87-88 °C[3]

Density No data available 0.913 g/mL[2]

Refractive Index No data available 1.4435[2]

Appearance Neat (liquid)[1] Colorless liquid

Experimental Protocols
General Protocol for α-Deuteration of Ketones

The synthesis of α-deuterated ketones, such as 1-Cyclopentylethanone-d4, can be achieved

through several methods. A common approach involves base- or acid-catalyzed hydrogen-

deuterium exchange at the α-carbon position using a deuterium source like deuterium oxide

(D₂O).

Materials:

1-Cyclopentylethanone

Deuterium oxide (D₂O)

Base catalyst (e.g., sodium deuteroxide, NaOD) or Acid catalyst (e.g., deuterated sulfuric

acid, D₂SO₄)

Anhydrous solvent (e.g., tetrahydrofuran, THF)

Quenching agent (e.g., ammonium chloride, NH₄Cl)

Drying agent (e.g., anhydrous magnesium sulfate, MgSO₄)
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Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), dissolve 1-cyclopentylethanone in an anhydrous solvent.

Addition of Deuterium Source and Catalyst: Add an excess of deuterium oxide to the

solution. Introduce a catalytic amount of either a base or an acid.

Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress

can be monitored by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy

to observe the incorporation of deuterium.

Workup: Upon completion, neutralize the reaction mixture. If a base catalyst was used,

quench with a mild acid. If an acid catalyst was used, neutralize with a mild base.

Extraction: Extract the product into an organic solvent (e.g., diethyl ether). Wash the organic

layer with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent under reduced pressure to yield the crude deuterated product.

Purification: The crude product may be purified by column chromatography or distillation to

obtain pure 1-Cyclopentylethanone-d4.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm the degree and position of deuteration.

Visualization of a Relevant Chemical Process
The following diagram illustrates the general base-catalyzed α-deuteration of a ketone, a

fundamental process for the synthesis of compounds like 1-Cyclopentylethanone-d4.
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Base-Catalyzed α-Deuteration

1-Cyclopentylethanone Enolate Intermediate

+ OD⁻

- OD⁻ 1-Cyclopentylethanone-d4+ D₂O

Base-catalyzed α-deuteration of 1-cyclopentylethanone.

Click to download full resolution via product page

Caption: Base-catalyzed α-deuteration of 1-cyclopentylethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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